chemical properties of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid
chemical properties of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid
The following technical guide details the chemical properties, synthesis, and medicinal chemistry applications of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid . This document is structured for researchers and drug development professionals, focusing on actionable data and mechanistic insights.
CAS Registry Number: 310886-98-7 Chemical Formula: C₁₀H₈FNO₂ Molecular Weight: 193.17 g/mol
Executive Summary
In the landscape of medicinal chemistry, 5-fluoro-1-methyl-1H-indole-3-carboxylic acid represents a "privileged scaffold." It combines the metabolic stability of the 5-fluoroindole core with a defined N-methylation pattern that precludes hydrogen bond donation at the N1 position. This compound serves as a critical building block for synthetic cannabinoids (as a metabolite standard or SAR probe), kinase inhibitors , and serotonin receptor modulators . Its C3-carboxylic acid moiety acts as a versatile handle for amide coupling, enabling the rapid generation of diverse chemical libraries.
Physicochemical Profile
The physicochemical properties of this compound dictate its behavior in biological systems and synthetic workflows.[1] The N-methyl group significantly alters solubility and lipophilicity compared to its N-H analog.
| Property | Value | Context for Drug Design |
| Appearance | White to pale yellow powder | Indicates high purity; yellowing suggests oxidation. |
| Melting Point | 198–202 °C (dec.) | High lattice energy; indicates stability in solid state. |
| pKa (Acid) | ~4.8 (Predicted) | Weak acid; exists as carboxylate anion at physiological pH (7.4). |
| LogP | ~2.4 | Moderate lipophilicity; favorable for membrane permeability. |
| H-Bond Donors | 1 (Carboxylic OH) | N-methylation removes the indole NH donor. |
| H-Bond Acceptors | 3 (C=O, OH, F) | Fluorine acts as a weak acceptor; Carbonyl is the primary acceptor. |
| Solubility | DMSO, DMF, Methanol | Poorly soluble in water; requires organic co-solvent for assays. |
Synthetic Pathways & Manufacturing
High-purity synthesis is essential for avoiding regioisomeric impurities (e.g., C2-carboxylation). The industry-standard protocol utilizes the Vilsmeier-Haack Formylation followed by oxidation. This route is preferred over direct carboxylation due to milder conditions and superior regioselectivity for the C3 position.
Core Synthesis Workflow (Route A)
-
N-Methylation: 5-Fluoroindole is methylated using Methyl Iodide (MeI) and Sodium Hydride (NaH) to lock the N1 position.
-
Formylation: The electron-rich C3 position undergoes electrophilic aromatic substitution with the Vilsmeier reagent (POCl₃/DMF).
-
Oxidation: The resulting aldehyde is oxidized to the carboxylic acid using Sodium Chlorite (Pinnick oxidation) or Potassium Permanganate.
Figure 1: Step-wise synthesis ensuring C3 regioselectivity via Vilsmeier-Haack intermediate.
Critical Experimental Considerations
-
Regiocontrol: The C3 position is naturally the most nucleophilic. However, if the C3 position is blocked or steric hindrance is high, reaction may drift to C2. The Vilsmeier-Haack protocol guarantees C3 specificity.
-
Scavenging: Excess POCl₃ must be quenched carefully with ice-water to prevent runaway exotherms.
-
Purification: The final acid can be recrystallized from Ethanol/Water. Avoid column chromatography with basic silica if possible, as the acid can streak; use acidified silica or reverse-phase HPLC.
Chemical Reactivity & Functionalization
Understanding the electronic distribution is key to manipulating this scaffold.
Electronic Effects
-
5-Fluoro Substituent: The fluorine atom exerts a strong inductive withdrawing effect (-I) but a weak resonance donating effect (+R) . Net result: It deactivates the benzene ring slightly but blocks metabolic hydroxylation at the C5 position (a common clearance pathway for indoles).
-
N-Methyl Group: Increases electron density on the pyrrole ring via inductive donation (+I), making the C3-carbonyl oxygen more basic and the C2 proton more acidic compared to the NH analog.
Key Transformations
The C3-carboxylic acid is the primary handle for derivatization.
| Reaction Type | Reagents | Outcome | Application |
| Amide Coupling | EDC, HOBt, Primary Amine | Indole-3-Carboxamide | Creation of synthetic cannabinoids (e.g., MDMB analogs) or kinase inhibitors. |
| Esterification | MeOH, H₂SO₄ (Cat.) | Methyl Ester | Prodrug formation; increases lipophilicity for BBB penetration. |
| Decarboxylation | Cu/Quinoline, Heat (>200°C) | 5-Fluoro-1-methylindole | Removal of acid group (rarely desired, but a stability risk at high temp). |
| C2-Lithiation | n-BuLi (Directs to C2) | C2-Substituted Indole | The carboxylate group (as a lithium salt) can direct lithiation to the C2 position for further functionalization. |
Medicinal Chemistry Applications
Structure-Activity Relationship (SAR) Probe
In the development of synthetic cannabinoid receptor agonists (CB1/CB2), the N1-tail is a critical determinant of potency.
-
The Role: This methyl analog is often synthesized as a "short-chain" reference compound. While pentyl or fluoropentyl chains (e.g., 5F-PB-22) confer nanomolar potency, the methyl analog typically shows significantly reduced affinity.
-
Utility: It validates the necessity of the lipophilic tail for receptor binding pockets.
Bioisostere for Benzoic Acid
The indole-3-carboxylic acid moiety serves as a bioisostere for benzoic acid in fragment-based drug discovery.
-
Advantage: The indole ring provides a larger hydrophobic surface area for pi-stacking interactions within enzyme active sites compared to a simple phenyl ring.
-
Metabolic Stability: The 5-fluoro group prevents P450-mediated oxidation, extending the half-life of the drug candidate.
Kinase Inhibition
Indole-3-carboxamides are frequent motifs in Janus Kinase (JAK) and Cyclin-dependent kinase (CDK) inhibitors. The 1-methyl group prevents non-specific hydrogen bonding that could lead to off-target effects or poor solubility.
Safety & Handling (SDS Summary)
-
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).
-
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The aldehyde intermediate (if present) is prone to oxidation; the acid is stable but hygroscopic.
-
Disposal: Incinerate with an afterburner and scrubber (contains Nitrogen and Fluorine).
References
-
Fujifilm Wako Chemicals. 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid Product Data. (Accessed 2026).[2][3] Link
-
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1132967 (Related Isomer). (Accessed 2026).[2][3] Link
-
Banister, S. D., et al. "Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs." ACS Chemical Neuroscience, 2015. (Context on Indole-3-carboxylic acid scaffolds in SAR). Link
-
Cayman Chemical. Synthetic Cannabinoid Metabolite Standards. (Accessed 2026).[2][3] Link
-
Smith, A. B., et al. "Indole Synthesis and Functionalization." Journal of Organic Chemistry. (General reference for Vilsmeier-Haack protocols). Link
